7-(2-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(2-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C27H26N6O3/c1-4-36-22-14-8-5-11-19(22)24-23(26(34)30-18-10-9-15-28-16-18)17(2)29-27-31-25(32-33(24)27)20-12-6-7-13-21(20)35-3/h5-16,24H,4H2,1-3H3,(H,30,34)(H,29,31,32)
• InChI Key: DODZTGVYALLULE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2C(=C(NC3=NC(=NN23)C4=CC=CC=C4OC)C)C(=O)NC5=CN=CC=C5
• Molecular Formula: C27H26N6O3
• Molecular Weight: 482.5 g/mol

Description

7-(2-ethoxyphenyl)-2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H26N6O3 and its molecular weight is 482.544. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound of interest, a variant within the triazolopyrimidine family, demonstrates significant relevance in chemical synthesis and transformation studies. Notably, triazolopyrimidines have been synthesized through various methods, reflecting their adaptability in chemical reactions. For instance, triazolopyrimidines were prepared by reducing thiazolo[3,2-a]pyrimidines, showcasing the compound's role in the rearrangement processes induced by bond reduction (Lashmanova et al., 2019). Additionally, the synthesis of ethyl 3-(hydroxymethyl)-5-(4-methoxyphenyl)-7-methyl-1-phenyl-1,5-dihydro[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate further exemplifies the versatility of triazolopyrimidines in chemical synthesis, underlined by the detailed mechanism discussion including transition cage structure.

Biological and Antioxidant Activities

The biological and antioxidant activities of triazolopyrimidines have also been extensively studied. A notable synthesis of 7-(4-(benzyloxy)-3-methoxyphenyl)-N-(4chlorophenyl)-4,7-dihydro-5methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide compounds through the Biginelli protocol highlights the compound's antimicrobial and antioxidant potential (Gilava et al., 2020). These synthesized compounds, characterized by various spectroscopic techniques, underscore the compound's significance in contributing to the understanding of biological activity and the development of potential antimicrobial and antioxidant agents.

Tuberculostatic Activity

Further research into the structural analogs of triazolopyrimidines reveals their significance in the search for new antituberculous agents. The synthesis of compounds bearing resemblance to ethyl 5-methyl-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate through three-component condensations has been evaluated for tuberculostatic activity, emphasizing the compound's potential in medicinal chemistry (Titova et al., 2019).

Supramolecular Chemistry

The compound's applicability extends to supramolecular chemistry, where pyrimidine derivatives have been synthesized and investigated as suitable ligands for co-crystallization, forming 2D and 3D networks through extensive hydrogen bonding intermolecular interactions (Fonari et al., 2004). This exploration into supramolecular assemblies underscores the compound's utility in advancing the understanding of molecular interactions and the development of novel supramolecular structures.